Cas no 89945-96-0 (16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI))

89945-96-0 structure
Product name:16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI)
CAS No:89945-96-0
MF:C27H45NO3
MW:431.651108503342
CID:733461
16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI)
- (3S,5R,8S,9S,10R,13S,14S,17R)-3-hydroxy-17-[(1S)-1-[(2S,3R,5S)-3-hydroxy-5-methylpiperidin-2-yl]ethyl]-10,13-dimethyl-1,2,3,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-4-one
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- Inchi: InChI=1S/C27H45NO3/c1-15-13-23(30)24(28-14-15)16(2)18-7-8-19-17-5-6-21-25(31)22(29)10-12-27(21,4)20(17)9-11-26(18,19)3/h15-24,28-30H,5-14H2,1-4H3
- InChI Key: XDHPRTNJRMRDCF-UHFFFAOYSA-N
- SMILES: CC(C1CCC2C3CCC4C(=O)C(O)CCC4(C)C3CCC12C)C1NCC(C)CC1O
Computed Properties
- Exact Mass: 431.34
- Monoisotopic Mass: 431.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.092
- Boiling Point: 570.5°Cat760mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.536
16,28-Secosolanidan-4-one,3,23-dihydroxy-, (3b,5a,22a,23b,25b)- (9CI) Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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